Cas no 392241-57-5 (4-benzyl-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide)

• Product Name: 4-benzyl-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
• CAS No: 392241-57-5
• MF: C₂₂H₁₆ClN₃OS
• MW: 405.899942398071
• CID: 5847116
• PubChem ID: 4380366
• Update Time: 2025-06-08

4-benzyl-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-(5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]-4-(phenylmethyl)-
• Oprea1_507396
• F0326-0281
• AKOS024575490
• 4-benzyl-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
• AB00667321-01
• 392241-57-5

• Inchi： 1S/C22H16ClN3OS/c23-19-9-5-4-8-18(19)21-25-26-22(28-21)24-20(27)17-12-10-16(11-13-17)14-15-6-2-1-3-7-15/h1-13H,14H2,(H,24,26,27)
• InChI Key： BDKQIPIBFJLOGL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2Cl)S1)(=O)C1=CC=C(CC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 405.0702610g/mol
• Monoisotopic Mass: 405.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• pka: 7.96±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-benzyl-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide

4-Benzyl-N-[5-(2-Chlorophenyl)-1,3,4-Thiadiazol-2-Yl]Benzamide (CAS No: 392241-57-5)

The compound 4-benzyl-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide, with the CAS number 392241-57-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzamides and incorporates a thiadiazole ring system, which is known for its versatile applications in drug design and material science. The molecule's structure is characterized by a benzamide moiety attached to a thiadiazole ring substituted with a 2-chlorophenyl group and a benzyl group.

The synthesis of 4-benzyl-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide involves a series of well-established organic reactions. The thiadiazole ring is typically formed through the condensation of thioamides with carbonyl compounds under specific reaction conditions. The substitution pattern on the thiadiazole ring plays a crucial role in determining the compound's reactivity and biological activity. Recent studies have explored the use of microwave-assisted synthesis to optimize the reaction conditions for this compound, leading to higher yields and improved purity.

In terms of biological activity, 4-benzyl-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide has shown promising results in various assays. For instance, it exhibits moderate to high inhibitory activity against certain enzymes associated with inflammatory diseases. The presence of the chlorophenyl group enhances the molecule's lipophilicity, which contributes to its ability to cross cellular membranes and interact with target proteins. Recent research has also highlighted its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells without significantly affecting normal cells.

The structural versatility of this compound makes it an attractive candidate for further modification and optimization. Researchers have been exploring the effects of substituting different groups on the benzene rings and thiadiazole ring to enhance its pharmacokinetic properties and therapeutic efficacy. For example, replacing the benzyl group with other alkyl chains or aromatic substituents has been shown to modulate the compound's solubility and bioavailability.

In addition to its pharmacological applications, 4-benzyl-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide has also been studied for its potential use in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its application as a ligand in catalysis and sensor technology. Recent findings suggest that this compound can act as a selective sensor for certain metal ions in aqueous solutions.

The development of efficient analytical methods for the characterization of this compound is another area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These methods are essential for ensuring the reliability of experimental results in both academic and industrial settings.

In conclusion, 4-benzyl-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No: 392241-57-5) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and diverse biological activities make it an invaluable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.